2-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile

• Molecular Formula: C9H6ClN
• Molecular Weight: 163.60 g/mol
• IUPAC Name: 2-chlorobicyclo[4.2.0]octa-1(6),2,4-triene-7-carbonitrile
• InChI: InChI=1S/C9H6ClN/c10-9-3-1-2-7-6(5-11)4-8(7)9/h1-3,6H,4H2
• InChI Key: BFRUJEXHNIKCMY-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C1C(=CC=C2)Cl)C#N

Description

2-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile is a useful research compound. Its molecular formula is C9H6ClN and its molecular weight is 163.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A dried 2 L 3-neck flask was fitted with a card-ice condenser, sealed under nitrogen and cooled to −78° C. Ammonia gas was condensed into the flask from a cylinder until approximately required volume was present (˜300 mL). Commercial sodium amide (800 mmol, 31.2 g) was added to the ammonia at −78° C. and after stirring for 10 minutes 3-(2,6-dichlorophenyl)propanenitrile (200 mmol, 40 g) was added over a 5 minute period. The mixture was allowed to warm such that the resultant mixture was stirred at reflux for 4 h before being neutralised with solid ammonium nitrate (800 mmol, 64.0 g) and allowed to stand overnight under a flow of nitrogen. The ammonia was evaporated and water was added to the solid residue and the products were extracted with dichloromethane (×3). The combined organics were washed with dilute hydrochloric acid (5%), followed by water. The organics were dried with sodium sulfate and concentrated to afford crude 3-chloro-1,2-dihydrocyclobutabenzene-1-carbonitrile as a brown residue (98% yield, 32 g).